Cas no 51297-43-9 (7-Octene-2,6-dione)

• Product Name: 7-Octene-2,6-dione
• CAS No: 51297-43-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 362617
• PubChem ID: 12704164
• Update Time: 2025-04-19

7-Octene-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-Octene-2,6-dione
• oct-7-ene-2,6-dione
• 51297-43-9
• DTXSID40507442
• SCHEMBL11474968

• Inchi： 1S/C8H12O2/c1-3-8(10)6-4-5-7(2)9/h3H,1,4-6H2,2H3
• InChI Key： FJENJICHKAAWLU-UHFFFAOYSA-N
• SMILES： O=C(C)CCCC(C=C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14